Cas no 116056-01-0 (1,2-dihydro-3H-Pyrazolo[3,4-b]pyrazin-3-one)

• Product Name: 1,2-dihydro-3H-Pyrazolo[3,4-b]pyrazin-3-one
• CAS No: 116056-01-0
• Molecular Formula: C₅H₄N₄O
• Molecular Weight: 136.11146
• CID: 1100147
• PubChem ID: 241967

1,2-dihydro-3H-Pyrazolo[3,4-b]pyrazin-3-one Properties

Names and Identifiers

• 1,2-dihydro-3H-Pyrazolo[3,4-b]pyrazin-3-one
• 1,2-dihydro-pyrazolo[3,4-b]pyrazin-3-one
• 3H-Pyrazolo[3,4-b]pyrazin-3-one, 1,2-dihydro-
• NSC49929
• 1H-Pyrazolo[3,4-b]pyrazin-3(2H)-one
• G67179
• DB-339394
• 1,2-dihydropyrazolo[3,4-b]pyrazin-3-one
• 116056-01-0
• NSC-49929

• InChIKey： SZBMPWKXMOSTPJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H4N4O/c10-5-3-4(8-9-5)7-2-1-6-3/h1-2H,(H2,7,8,9,10)
• SMILES： C1=CN=C2C(=N1)C(=O)NN2

Computed Properties

• Exact Mass: 136.03851076g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 136.03851076g/mol
• Heavy Atom Count: 10
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 66.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolo[3,4-b]pyrazines